Cas no 141625-40-3 (4-amino-6-methyl-1H-pyrimidin-2-one;hydrochloride)

• Product Name: 4-amino-6-methyl-1H-pyrimidin-2-one;hydrochloride
• CAS No: 141625-40-3
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 4597548
• PubChem ID: 71758003
• Update Time: 2025-06-07

4-amino-6-methyl-1H-pyrimidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-methyl-1,2-dihydropyrimidin-2-one hydrochloride
• 4-amino-6-methyl-1H-pyrimidin-2-one;hydrochloride

• Inchi： 1S/C5H7N3O.ClH/c1-3-2-4(6)8-5(9)7-3;/h2H,1H3,(H3,6,7,8,9);1H
• InChI Key： PCPIZNQRDSBDLS-UHFFFAOYSA-N
• SMILES： CC1NC(=O)N=C(N)C=1.Cl

Additional information on 4-amino-6-methyl-1H-pyrimidin-2-one;hydrochloride

Introduction to 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride (CAS No. 141625-40-3)

4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 141625-40-3, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a crucial role in the synthesis of nucleic acids and various pharmacologically active molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development and research applications.

The structural framework of 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride consists of a pyrimidine core substituted with an amino group at the 4-position, a methyl group at the 6-position, and a carbonyl group at the 2-position. This specific arrangement imparts unique chemical and biological properties that have garnered interest from researchers worldwide. The presence of both amino and methyl groups allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its role in anticancer drug discovery. Pyrimidine derivatives have shown remarkable efficacy in inhibiting key enzymes involved in tumor proliferation and survival. Studies have demonstrated that compounds structurally related to 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride can interact with DNA replication machinery, leading to selective toxicity toward cancer cells.

Moreover, the compound has been explored for its antimicrobial properties. The pyrimidine scaffold is known to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Research has highlighted the ability of derivatives of 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride to exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes it a promising candidate for developing new antibiotics to combat emerging resistant strains.

Recent advancements in computational chemistry have further enhanced the understanding of 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to cancer and inflammation, providing insights into its mechanism of action. These findings have guided the design of more potent analogs with improved pharmacokinetic profiles.

The synthesis of 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of high-quality starting materials and catalysts is essential to ensure high yield and purity. Researchers have optimized synthetic routes to minimize byproducts and improve scalability, making it feasible for industrial production.

In addition to its pharmaceutical applications, 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride has found utility in agrochemical research. Pyrimidine derivatives are known to possess herbicidal and fungicidal properties, contributing to the development of sustainable agricultural practices. The compound's ability to inhibit weed growth without harming crops makes it an attractive candidate for environmentally friendly pest management solutions.

The future prospects of 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride are vast, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug delivery systems are being explored to enhance its bioavailability and target specificity. Nanotechnology-based approaches are particularly promising, offering a means to deliver this compound directly to sites of disease while minimizing systemic side effects.

Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into clinical reality. The continued investigation into 4-amino-6-methyl-1H-pyrimidin-2-one hydrochloride holds the potential to revolutionize treatment strategies for various diseases, underscoring its importance as a cornerstone compound in modern medicinal chemistry.